Cas no 1261950-55-3 (3-fluoro-4-naphthalen-2-ylphenol)

• Product Name: 3-fluoro-4-naphthalen-2-ylphenol
• CAS No: 1261950-55-3
• MF: C₁₆H₁₁FO
• MW: 238.256347894669
• MDL: MFCD18313812
• CID: 2765543
• PubChem ID: 53219491
• Update Time: 2025-11-02

3-fluoro-4-naphthalen-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• AKOS017557731
• DTXSID80684327
• MFCD18313812
• 3-Fluoro-4-(naphthalen-2-yl)phenol, 95%
• 1261950-55-3
• 3-FLUORO-4-(NAPHTHALEN-2-YL)PHENOL
• 3-fluoro-4-naphthalen-2-ylphenol

• MDL： MFCD18313812
• Inchi： 1S/C16H11FO/c17-16-10-14(18)7-8-15(16)13-6-5-11-3-1-2-4-12(11)9-13/h1-10,18H
• InChI Key： IWPNBABUVFWNIW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC2C=CC=CC=2C=1)O

Computed Properties

• Exact Mass: 238.079393132g/mol
• Monoisotopic Mass: 238.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on 3-fluoro-4-naphthalen-2-ylphenol

3-Fluoro-4-naphthalen-2-ylphenol (CAS No. 1261950-55-3): A Comprehensive Overview

3-Fluoro-4-naphthalen-2-ylphenol (CAS No. 1261950-55-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, which combines a naphthalene ring with a fluorophenol moiety, is particularly interesting to researchers and industries focused on advanced materials, pharmaceuticals, and agrochemicals. In this article, we delve into the chemical characteristics, synthesis methods, applications, and market trends surrounding 3-fluoro-4-naphthalen-2-ylphenol, while also addressing some of the most frequently searched questions about this compound.

The molecular structure of 3-fluoro-4-naphthalen-2-ylphenol features a naphthalene group attached to a phenol ring that is substituted with a fluorine atom at the 3-position. This combination imparts distinct electronic and steric properties, making the compound a valuable intermediate in organic synthesis. The presence of the fluoro group enhances the compound's reactivity and stability, which is why it is often explored in the development of novel pharmaceutical intermediates and functional materials. Researchers have noted that the fluorine atom can significantly influence the compound's binding affinity and metabolic stability, which are critical factors in drug design.

One of the most common questions users search for is: "What are the applications of 3-fluoro-4-naphthalen-2-ylphenol?" This compound has shown promise in multiple domains. In the pharmaceutical industry, it serves as a key building block for the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Its naphthalene core is known to interact with various biological receptors, making it a candidate for drug discovery programs. Additionally, 3-fluoro-4-naphthalen-2-ylphenol is being investigated for its potential use in agrochemicals, where its structural features could contribute to the development of new pesticides or herbicides with improved efficacy and environmental profiles.

Another hot topic in searches related to this compound is its synthesis and scalability. The preparation of 3-fluoro-4-naphthalen-2-ylphenol typically involves multi-step organic reactions, including Friedel-Crafts acylation, halogenation, and reduction processes. Recent advancements in green chemistry have led to more sustainable synthesis routes, reducing the use of hazardous reagents and improving yields. Researchers are also exploring catalytic methods to streamline production, which aligns with the growing demand for eco-friendly chemical processes.

The market demand for 3-fluoro-4-naphthalen-2-ylphenol has been steadily increasing, driven by its expanding applications in high-value industries. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of pharmaceutical and material science researchers. Furthermore, the rise of AI-driven drug discovery has amplified interest in such specialized intermediates, as computational models increasingly predict their utility in novel therapeutic agents. This trend is reflected in search queries like "Where to buy 3-fluoro-4-naphthalen-2-ylphenol?" and "Suppliers of CAS 1261950-55-3."

In conclusion, 3-fluoro-4-naphthalen-2-ylphenol (CAS No. 1261950-55-3) represents a versatile and valuable compound with broad potential across scientific and industrial applications. Its unique structural features, combined with ongoing research into its uses, ensure that it remains a topic of interest for chemists, pharmacologists, and material scientists alike. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future advancements in its respective fields.